Cas no 1694884-85-9 (7-(difluoromethyl)-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-(difluoromethyl)-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1694884-85-9
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 5690663
• PubChem ID: 136709232
• Update Time: 2023-11-24

7-(difluoromethyl)-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1118645
• 7-(Difluoromethyl)-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1694884-85-9
• Pyrazolo[1,5-a]pyrimidine, 7-(difluoromethyl)-4,5,6,7-tetrahydro-2-methyl-
• 7-(difluoromethyl)-2-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C8H11F2N3/c1-5-4-7-11-3-2-6(8(9)10)13(7)12-5/h4,6,8,11H,2-3H2,1H3
• InChI Key： NRQWPHFXXSUUIG-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=CC(C)=NN12)F

Computed Properties

• Exact Mass: 187.09210369g/mol
• Monoisotopic Mass: 187.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 307.3±37.0 °C(Predicted)
• pka: 4.02±0.40(Predicted)